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Compound of Interest

(4,4-
Compound Name: _
Dimethoxycyclohexyl)methanol

Cat. No.: B1444445

Essential Safety and Handling Guide for (4,4-
Dimethoxycyclohexyl)methanol

Disclaimer: No specific Safety Data Sheet (SDS) for (4,4-Dimethoxycyclohexyl)methanol
was publicly available at the time of this writing. The following guidance is based on the safety
information for the closely related compound, (4-Methoxycyclohexyl)methanol, and general
safety protocols for handling flammable and potentially hazardous organic chemicals. It is
imperative to handle this compound with caution and to perform a thorough risk assessment

before use.

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling (4,4-
Dimethoxycyclohexyl)methanol. The following procedures are designed to ensure the safe
handling, storage, and disposal of this compound.

Chemical and Physical Properties

A summary of the known quantitative data for (4,4-Dimethoxycyclohexyl)methanol and the
related compound (4-Methoxycyclohexyl)methanol is provided below.
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(4,4- (4-

Property Dimethoxycyclohexyl)met Methoxycyclohexyl)metha
hanol nol

Molecular Formula CoH1s03][1] CsH1602[2]

Molecular Weight 174.24 g/mol 144.21 g/mol [2]

Appearance Not available Not available

Boiling Point Not available Not available

Flash Point Not available Not available

CAS Number 758716-89-1 101869-74-3[2]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on the hazards associated with the structurally similar compound, (4-
Methoxycyclohexyl)methanol, (4,4-Dimethoxycyclohexyl)methanol should be treated as a
substance that can cause skin, eye, and respiratory irritation.[3] The following personal
protective equipment is mandatory when handling this compound.
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GHS Hazard Statement (for

4-
Hazard Type ( Protective Equipment
Methoxycyclohexyl)metha (PPE)

Recommended Personal

nol)

Gloves: Chemical-resistant

o gloves (e.g., nitrile, neoprene).
) o H315: Causes skin irritation[2]
Skin Irritation 3] Inspect gloves before use.[4]

Lab Coat: A flame-resistant lab

coat should be worn.

) Eye Protection: Safety glasses
o H319: Causes serious eye o ) )
Eye Irritation o with side shields or chemical
irritation[2][3]
safety goggles.[4]

Respiratory Protection: Use in
a well-ventilated area,
] preferably in a chemical fume
) o H335: May cause respiratory o
Respiratory Irritation o hood.[4] If ventilation is
irritation[2][3] )
inadequate, a NIOSH-
approved respirator may be

necessary.

Operational Plan for Handling (4,4-
Dimethoxycyclohexyl)methanol

The following step-by-step protocol outlines the safe handling of (4,4-
Dimethoxycyclohexyl)methanol from receipt to experimental use.

e Receiving and Inspection:
o Upon receipt, inspect the container for any signs of damage or leaks.

o Verify that the label correctly identifies the compound as (4,4-
Dimethoxycyclohexyl)methanol.

o Ensure the container is tightly sealed.
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o Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents.[3]

o Keep the container tightly closed when not in use.[3]
o Store away from sources of heat, sparks, and open flames.[4]
e Handling and Experimental Use:

o All handling of (4,4-Dimethoxycyclohexyl)methanol should be conducted in a certified
chemical fume hood to minimize inhalation exposure.[4]

o Wear the appropriate personal protective equipment (PPE) as outlined in the table above.
o Avoid contact with skin, eyes, and clothing.[3]

o Wash hands thoroughly after handling the compound.[3]

o Ensure an eyewash station and safety shower are readily accessible.[3]

Disposal Plan

Proper disposal of (4,4-Dimethoxycyclohexyl)methanol and its containers is crucial to ensure
environmental safety and regulatory compliance.

e \Waste Collection:

o Collect all waste containing (4,4-Dimethoxycyclohexyl)methanol in a designated,
properly labeled, and sealed waste container.

o Do not mix with incompatible waste streams.
e Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous waste.
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o After triple-rinsing, the container can be disposed of according to institutional guidelines
for decontaminated lab waste.

e Disposal Method:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.
o Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately.
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Incident

First Aid and Emergency Response

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[3] Remove contaminated
clothing and wash it before reuse.[3] Seek

medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3] Remove contact
lenses if present and easy to do.[3] Seek

immediate medical attention.[3]

Inhalation

Move the affected person to fresh air and keep
them at rest in a position comfortable for
breathing.[3] If breathing is difficult, provide

oxygen. Seek medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
with an inert, non-combustible material (e.g.,
sand, vermiculite). Collect the absorbed material
into a sealed container for disposal. Ventilate
the area and wash the spill site after material

pickup is complete.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of (4,4-

Dimethoxycyclohexyl)methanol.
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Caption: Workflow for the safe handling of (4,4-Dimethoxycyclohexyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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